Cas no 2034487-36-8 (3-[(thiophen-2-yl)methyl]-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea)

• Product Name: 3-[(thiophen-2-yl)methyl]-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea
• CAS No: 2034487-36-8
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 5354160
• Update Time: 2025-05-25

3-[(thiophen-2-yl)methyl]-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-((5-(thiophen-2-yl)pyridin-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea
• 1-(thiophen-2-ylmethyl)-3-[(5-thiophen-2-ylpyridin-3-yl)methyl]urea
• 3-[(thiophen-2-yl)methyl]-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea

• Inchi： 1S/C16H15N3OS2/c20-16(19-11-14-3-1-5-21-14)18-9-12-7-13(10-17-8-12)15-4-2-6-22-15/h1-8,10H,9,11H2,(H2,18,19,20)
• InChI Key： PJSQFRBSHAWHHC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=CC(=C1)CNC(NCC1=CC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• XLogP3: 2.3
• Topological Polar Surface Area: 111

Additional information on 3-[(thiophen-2-yl)methyl]-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea

3-[(Thiophen-2-yl)methyl]-1-{[5-(Thiophen-2-yl)pyridin-3-yl]methyl}Urea: A Comprehensive Overview

3-[(Thiophen-2-yl)methyl]-1-{[5-(Thiophen-2-yl)pyridin-3-yl]methyl}Urea, commonly referred to by its CAS number 2034487-36-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a urea group linked to two distinct aromatic moieties: a thiophene ring and a pyridine ring. The presence of these heterocyclic groups imparts the compound with interesting electronic and structural properties, making it a subject of interest in both academic and industrial research.

The molecular structure of this compound is notable for its dual thiophene substituents, one attached to the pyridine ring and the other directly connected to the urea group. This arrangement creates a conjugated system that enhances the compound's stability and reactivity. Recent studies have highlighted the importance of such conjugated systems in improving the bioavailability and pharmacokinetic profiles of drug candidates. For instance, researchers have explored the use of this compound as a potential lead in the development of novel anti-inflammatory agents, where its ability to modulate specific enzyme activities has shown promising results.

In terms of synthesis, 3-[(Thiophen-2-yl)methyl]-1-{[5-(Thiophen-2-yl)pyridin-3-yl]methyl}Urea can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of thiophene derivatives as building blocks has become increasingly popular due to their versatility and ability to participate in various types of chemical transformations. Recent advancements in catalytic methods have further streamlined the synthesis process, enabling higher yields and improved purity levels.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic cells. Studies have demonstrated that incorporating thiophene-containing compounds into polymer frameworks can significantly enhance their charge transport properties, paving the way for more efficient energy conversion devices.

From a toxicological perspective, 3-[(Thiophen-2-yl)methyl]-1-{[5-(Thiophen-2-yl)pyridin-3-yl]methyl}Urea has undergone preliminary safety assessments. These studies suggest that the compound exhibits low acute toxicity, with minimal adverse effects observed at therapeutic doses. However, further long-term studies are required to fully understand its safety profile, particularly in chronic exposure scenarios.

In conclusion, 3-(Thiophen-2-yl)methyl-{[5-(Thiophen-2-yl)pyridin-3-y}methyl}Urea, or CAS number 2034487- strong>, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial development.